Cas no 52323-10-1 (2(1H)-Quinolinethione, 6-methoxy-4-methyl-)
2(1H)-Quinolinethione, 6-methoxy-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Quinolinethione, 6-methoxy-4-methyl-
- 6-methoxy-4-methyl-1H-quinoline-2-thione
- MLS000770059
- STK556584
- SMR000434791
- DTXSID70359072
- 6-methoxy-4-methyl-1,2-dihydroquinoline-2-thione
- AKOS002683295
- VS-09669
- 6-Methoxy-4-methyl-quinoline-2-thiol
- BBL030195
- HMS2782K07
- CS-0361035
- CHEMBL1481437
- 6-Methoxy-4-methylquinoline-2-thiol
- 52323-10-1
- VHEWCRNTYVTZPW-UHFFFAOYSA-N
-
- Inchi: 1S/C11H11NOS/c1-7-5-11(14)12-10-4-3-8(13-2)6-9(7)10/h3-6H,1-2H3,(H,12,14)
- InChI Key: VHEWCRNTYVTZPW-UHFFFAOYSA-N
- SMILES: S=C1C=C(C)C2C=C(C=CC=2N1)OC
Computed Properties
- Exact Mass: 205.05623
- Monoisotopic Mass: 205.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 53.4Ų
Experimental Properties
- PSA: 21.26
2(1H)-Quinolinethione, 6-methoxy-4-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1431705-500mg |
6-Methoxy-4-methylquinoline-2-thiol |
52323-10-1 | 98% | 500mg |
¥7024.00 | 2024-05-10 |
2(1H)-Quinolinethione, 6-methoxy-4-methyl- Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 2(1H)-Quinolinethione, 6-methoxy-4-methyl-
6-Methoxy-4-Methyl-2(1H)-Quinolinethione (CAS No. 52323-10-1): A Comprehensive Overview
6-Methoxy-4-Methyl-2(1H)-Quinolinethione, also known by its CAS registry number 52323-10-1, is a heterocyclic organic compound with a quinolinethione scaffold. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and promising biological activities. The molecule consists of a quinoline ring system with a thione group at position 2, a methoxy group at position 6, and a methyl group at position 4. These substituents contribute to its versatile chemical properties and potential applications.
The synthesis of 6-methoxy-4-methyl-2(1H)-quinolinethione involves multi-step organic reactions, often employing strategies such as cyclization, substitution, and oxidation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the quinolinethione core, which is a critical step in its preparation. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis process.
One of the most notable aspects of 6-methoxy-4-methyl-2(1H)-quinolinethione is its biological activity. Studies have demonstrated that this compound exhibits potent antioxidant properties, making it a potential candidate for applications in oxidative stress-related diseases. Additionally, it has shown anti-inflammatory effects in vitro, suggesting its potential use in treating conditions such as arthritis and neurodegenerative disorders. Recent research has also highlighted its ability to modulate cellular signaling pathways, further underscoring its therapeutic potential.
In the realm of pharmacology, 6-methoxy-4-methyl-2(1H)-quinolinethione has been investigated for its anticancer activity. Preclinical studies have revealed that this compound can induce apoptosis in various cancer cell lines while sparing normal cells, indicating a high therapeutic index. Furthermore, its ability to inhibit key enzymes involved in tumor progression has made it a subject of interest for drug development programs targeting cancers such as breast, colon, and lung cancer.
Beyond its biological applications, 6-methoxy-4-methyl-2(1H)-quinolinethione has also found utility in materials science. Its conjugated π-system and heteroatom-rich structure make it an attractive candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have explored its role as an electron transport layer material, where it has demonstrated excellent charge transport properties and stability under operational conditions.
The environmental impact of 6-methoxy-4-methyl-2(1H)-quinolinethione is another area of active research. Assessments of its biodegradability and toxicity have been conducted to ensure its safe use in both therapeutic and industrial applications. These studies have revealed that the compound exhibits low acute toxicity and is readily biodegradable under aerobic conditions, making it an eco-friendly option for various applications.
In conclusion, 6-Methoxy-4-Methyl-2(1H)-Quinolinethione (CAS No. 52323-10-1) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthesis and characterization techniques, continues to unlock new possibilities for its use in medicine, materials science, and beyond. As research into this compound progresses, it is anticipated that new insights will further enhance our understanding of its potential and pave the way for innovative applications.
52323-10-1 (2(1H)-Quinolinethione, 6-methoxy-4-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)